Cas no 30672-29-8 (1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one)

• Product Name: 1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one
• CAS No: 30672-29-8
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6641076
• PubChem ID: 3777410
• Update Time: 2024-01-29

1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-nitro-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 1,5-DIMETHYL-4-NITRO-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE
• 1,5-dimethyl-4-nitro-2-phenylpyrazol-3-one
• 30672-29-8
• SCHEMBL17034649
• AKOS003392631
• AO-080/43441982
• 1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one

• Inchi： 1S/C11H11N3O3/c1-8-10(14(16)17)11(15)13(12(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： JKNDILGGBVQHNT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų